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Compound of Interest

Compound Name: Z-D-Meala-OH

Cat. No.: B554497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

amino acid derivative Z-D-Meala-OH. The following procedural guidance is designed to ensure

the safe handling, storage, and disposal of this compound in a laboratory setting.

Risk Assessment and Hazard Communication
While specific toxicity data for Z-D-Meala-OH is limited, it is prudent to treat it as a potentially

hazardous compound. A thorough risk assessment should be conducted before commencing

any work.

Hazard Identification: The Safety Data Sheet (SDS) for Z-D-Meala-OH indicates that there is

no data available for a formal GHS hazard classification.[1] However, as a fine chemical

powder, it poses a risk of respiratory and eye irritation through inhalation and direct contact.

The toxicological properties have not been fully investigated.

Exposure Potential: Assess the scale of your experiment, the frequency of handling, and the

potential for dust generation to determine the risk of exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to minimize exposure. The following table

summarizes the required and recommended PPE for handling Z-D-Meala-OH.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection Nitrile gloves
Double gloving with nitrile

gloves

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

face shield

Body Protection Laboratory coat
Disposable gown over a lab

coat

Respiratory Protection

Not required for small

quantities in a well-ventilated

area

N95 or higher-rated respirator

for operations with a high

potential for dust generation

Operational Plan: Step-by-Step Handling Procedures
3.1. Preparation

Designated Area: All work with Z-D-Meala-OH should be conducted in a designated area,

such as a chemical fume hood, to control dust.

Gather Materials: Ensure all necessary equipment, including PPE, weighing papers,

spatulas, and waste containers, are readily available.

Review SDS: Before starting, review the Safety Data Sheet for Z-D-Meala-OH.

3.2. Weighing and Handling

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Minimize Dust: Handle Z-D-Meala-OH carefully to avoid generating dust. Use a spatula to

transfer the powder. Avoid pouring the powder directly from the container.

Containment: If possible, use a balance with a draft shield. For larger quantities, a glove box

or powder containment hood is recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b554497?utm_src=pdf-body
https://www.benchchem.com/product/b554497?utm_src=pdf-body
https://www.benchchem.com/product/b554497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean-Up: Immediately clean any spills. For small spills, gently wipe with a damp paper towel

and dispose of it as chemical waste. For larger spills, follow the accidental release measures

outlined in the SDS.[1]

3.3. Post-Handling

Decontamination: Wipe down all surfaces and equipment used with a suitable solvent (e.g.,

70% ethanol) and dispose of the cleaning materials as chemical waste.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then

gown/coat, followed by eye protection).

Hand Washing: Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan
Proper disposal of Z-D-Meala-OH and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

Solid Waste: All solid waste contaminated with Z-D-Meala-OH, including used weighing

papers, gloves, and paper towels, should be placed in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: If Z-D-Meala-OH is dissolved in a solvent, the resulting solution should be

collected in a labeled hazardous liquid waste container. Do not dispose of chemical waste

down the drain.

4.2. Container Labeling

All waste containers must be labeled with:

The words "Hazardous Waste"

The full chemical name: "Z-D-Meala-OH"

The associated hazards (e.g., "Irritant," "Handle with Care")
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The date of accumulation

4.3. Storage and Collection

Store waste containers in a designated satellite accumulation area.

Ensure containers are kept closed except when adding waste.

Arrange for professional waste collection through your institution's Environmental Health and

Safety (EHS) office.

Data Presentation
The following table summarizes the available quantitative data for Z-D-Meala-OH. Note the

absence of occupational exposure limits, reinforcing the need for cautious handling.

Property Value

Molecular Formula C₁₂H₁₅NO₄

Molecular Weight 237.25 g/mol

Appearance White to off-white solid

Occupational Exposure Limits No data available

Experimental Protocols and Visualizations
Logical Workflow for Handling Z-D-Meala-OH
The following diagram illustrates the decision-making process and workflow for safely handling

Z-D-Meala-OH, from initial assessment to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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